N-({1-[2-(4-fluorophenyl)ethyl]-4-piperidinyl}methyl)-N,1-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[[1-[2-(4-fluorophenyl)ethyl]piperidin-4-yl]methyl]-N,2-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C20H27FN4O/c1-23(20(26)19-7-11-22-24(19)2)15-17-9-13-25(14-10-17)12-8-16-3-5-18(21)6-4-16/h3-7,11,17H,8-10,12-15H2,1-2H3
• InChI Key: OXEYIVBJOZYWRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N(C)CC2CCN(CC2)CCC3=CC=C(C=C3)F
• Molecular Formula: C20H27FN4O
• Molecular Weight: 358.5 g/mol

Description

“N-({1-[2-(4-fluorophenyl)ethyl]-4-piperidinyl}methyl)-N,1-dimethyl-1H-pyrazole-5-carboxamide” is a chemical compound. It is related to a family of compounds known as fentanyl analogues. Fentanyl analogues are synthetic opioids, many of which have been developed for legitimate medical use but some have been sold as designer drugs. The specific compound you’re asking about doesn’t appear to be widely studied or described in the literature, so detailed information about it may be limited.

Chemical Reactions Analysis

The metabolism of new fentanyl analogs can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N- and O-dealkylation and O-methylation. Furthermore, phase II metabolic reactions can be expected comprising glucuronide or sulfate conjugate formation.